
In-Depth Technical Safety Guide for 2,5-Di-tert-
butylaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-di-tert-Butylaniline

Cat. No.: B182394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2,5-di-tert-
butylaniline, a key intermediate in various chemical syntheses. The information is compiled

from Safety Data Sheets (SDS) and toxicological information for structurally related compounds

to ensure a thorough understanding of its hazard profile. This document is intended to support

risk assessment and the implementation of appropriate safety protocols in a laboratory and

drug development setting.

Chemical and Physical Properties
2,5-Di-tert-butylaniline is an organic compound with two tert-butyl groups attached to the

aniline ring. These bulky alkyl groups significantly influence its physical and chemical

properties, such as its steric hindrance and lipophilicity.[1] It is a solid at room temperature and

has low solubility in water.
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Property Value Reference

Chemical Formula C₁₄H₂₃N [1]

Molecular Weight 205.34 g/mol

CAS Number 21860-03-7 [1]

Appearance Powder

Melting Point 103-106 °C

Flash Point Not applicable

Hazard Identification and Classification
2,5-Di-tert-butylaniline is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to skin and eye irritation, and respiratory tract irritation upon single exposure.

Hazard Class GHS Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
H335: May cause

respiratory irritation

GHS Pictogram:

alt text

Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for 2,5-di-tert-butylaniline are not readily available in the public
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domain, the GHS classification implies certain toxicological endpoints have been met in

studies. The following sections detail the expected toxicological effects based on its

classification and data from structurally similar anilines.

Acute Toxicity
No specific acute toxicity values for 2,5-di-tert-butylaniline have been identified. However, for

the structurally related compound 3,5-di-tert-butylaniline, it is classified as harmful if swallowed,

in contact with skin, or if inhaled (Acute Toxicity Category 4). This suggests that 2,5-di-tert-
butylaniline may also have a similar acute toxicity profile.

Skin Irritation
Classification: Category 2 (Causes skin irritation).

This classification indicates that in animal studies, exposure to 2,5-di-tert-butylaniline likely

resulted in reversible skin irritation.

Experimental Protocol (Based on OECD Guideline 404):

A typical study for skin irritation involves the application of the test substance to the shaved

skin of albino rabbits. Observations for erythema (redness) and edema (swelling) are made at

specific intervals (e.g., 1, 24, 48, and 72 hours) after a 4-hour exposure period. The severity of

the reactions is scored, and a mean score is calculated to determine the irritation category. For

a Category 2 classification, moderate to severe irritation is observed, which is reversible within

a 14-day observation period.

Eye Irritation
Classification: Category 2A (Causes serious eye irritation).

This classification suggests that 2,5-di-tert-butylaniline can cause significant, but reversible,

eye irritation.

Experimental Protocol (Based on OECD Guideline 405):

The standard method for assessing eye irritation involves instilling the test substance into the

conjunctival sac of one eye of an albino rabbit, with the other eye serving as a control. The
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eyes are examined for corneal opacity, iritis, and conjunctival redness and chemosis (swelling)

at 1, 24, 48, and 72 hours after application. A Category 2A classification is assigned if the

substance produces reversible adverse effects on the eye within a 21-day observation period.

Specific Target Organ Toxicity - Single Exposure (STOT-
SE)
Classification: Category 3 (May cause respiratory irritation).

This classification indicates that a single exposure to 2,5-di-tert-butylaniline, likely via

inhalation, can cause irritation to the respiratory tract.

Experimental Protocol (Based on OECD Guideline 403):

Acute inhalation toxicity studies are typically conducted on rats. The animals are exposed to

the test substance (as a gas, vapor, or aerosol) for a defined period (usually 4 hours). Clinical

signs, including signs of respiratory irritation, are observed during and after exposure. A STOT-

SE Category 3 classification for respiratory tract irritation is based on evidence of transient

irritant effects.

Handling and Safety Precautions
Given the hazardous nature of 2,5-di-tert-butylaniline, strict safety measures must be

implemented during handling and use.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If handling as a powder or if dust is generated, use a NIOSH-

approved respirator with a particulate filter (e.g., N95).

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.
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First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Logical Relationships in Hazard Response
The following diagram illustrates the logical workflow for responding to an exposure incident

with 2,5-di-tert-butylaniline.
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Caption: Hazard response workflow for 2,5-di-tert-butylaniline exposure.

Experimental Workflows
The following diagram illustrates a generalized workflow for assessing the toxicological profile

of a chemical like 2,5-di-tert-butylaniline according to OECD guidelines.
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Initiation
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Caption: Generalized toxicological testing workflow.

Conclusion
2,5-Di-tert-butylaniline is a chemical intermediate that requires careful handling due to its

classification as a skin, eye, and respiratory irritant. While specific quantitative toxicity data is

limited, the available information from Safety Data Sheets and data on structural analogs

provide a solid basis for risk assessment and the implementation of appropriate safety

measures. Adherence to recommended personal protective equipment, engineering controls,

and first aid procedures is essential to minimize the risk of exposure and ensure a safe working

environment for all personnel. Further toxicological studies would be beneficial to provide a

more complete quantitative safety profile for this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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